Cas no 106183-36-2 (Benzoic acid, 2-(3,5-dimethyl-2-thienyl)-)

• Product Name: Benzoic acid, 2-(3,5-dimethyl-2-thienyl)-
• CAS No: 106183-36-2
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 1175013
• Update Time: 2024-08-05

Benzoic acid, 2-(3,5-dimethyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3,5-dimethyl-2-thienyl)-

• Inchi： 1S/C13H12O2S/c1-8-7-9(2)16-12(8)10-5-3-4-6-11(10)13(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： QLRBVDMGWWUCMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1SC(C)=CC=1C

Computed Properties

• Exact Mass: 232.05586

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±37.0 °C(Predicted)
• PSA: 37.3
• pka: 3.70±0.36(Predicted)